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Introduction
D-erythro-Sphingosine is a critical bioactive lipid that functions as a potent and selective

inhibitor of protein kinase C (PKC). Its hydrochloride salt is often used in research to enhance

solubility and stability. Proper preparation of stock solutions is crucial for obtaining reproducible

and accurate experimental results. These application notes provide a detailed protocol for the

preparation, storage, and handling of D-erythro-Sphingosine hydrochloride stock solutions

for in vitro studies. D-erythro-Sphingosine has been shown to be a cell-permeable, reversible

inhibitor of PKC and can induce apoptosis in cell lines such as human leukemia HL-60 cells. It

is essential to note that this compound is intended for research use only and not for human or

veterinary applications[1][2].

Physicochemical and Solubility Data
The following table summarizes the key quantitative data for D-erythro-Sphingosine and its

hydrochloride salt. Solubility data for the free base is provided as a reference for solvent

selection.
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Property Value Reference(s)

Compound Name
D-erythro-Sphingosine

hydrochloride
[3][4]

Synonyms D-sphingosine HCl [4]

Molecular Formula C₁₈H₃₈ClNO₂ [4]

Molecular Weight 335.95 g/mol [4]

Appearance Solid [1]

Storage (Solid) -20°C [1][5]

Stability (Solid) ≥ 4 years at -20°C [1][2]

Solubility (Free Base)

DMSO: ~1-10 mg/mLEthanol:

Miscible, up to 25 mg/mLDMF:

~10 mg/mLMethanol: ~1

mg/mLChloroform: ~1 mg/mL

[1][6]

Stock Solution Storage
-20°C under an inert

atmosphere

Stock Solution Stability
Up to 6 months at -20°C with

proper storage

Experimental Protocol: Stock Solution Preparation
This protocol provides a step-by-step guide for preparing a 10 mM stock solution of D-erythro-
Sphingosine hydrochloride.

3.1. Materials and Equipment

D-erythro-Sphingosine hydrochloride (solid form)

Anhydrous/ACS grade Dimethyl sulfoxide (DMSO) or Ethanol (200 proof)

Inert gas (Nitrogen or Argon)

Sterile, amber glass vials or polypropylene cryovials with tight-sealing caps
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

3.2. Safety Precautions

D-erythro-Sphingosine hydrochloride should be handled as a potentially hazardous

substance.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Work in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for complete safety information[3][5].

3.3. Preparation Procedure

Equilibration: Before opening, allow the vial of D-erythro-Sphingosine hydrochloride to

equilibrate to room temperature for at least 15-20 minutes to prevent condensation of

moisture onto the compound.

Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the desired

amount of D-erythro-Sphingosine hydrochloride. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 3.36 mg.

Solvent Addition: Add the appropriate volume of the chosen solvent (e.g., DMSO or Ethanol)

to the vial containing the compound. For a 10 mM solution with 3.36 mg of the compound,

add 1 mL of solvent.

Dissolution: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (37°C) may aid in the dissolution of sphingolipids, particularly

if using DMSO.

Inert Gas Purging: To enhance stability and prevent oxidation, gently purge the headspace of

the vial with an inert gas like nitrogen or argon for 15-30 seconds[1]. This step is crucial for
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long-term storage.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, tightly sealed vials.

Storage: Store the aliquots at -20°C in the dark. Properly prepared and stored stock

solutions are stable for up to 6 months.

Signaling Pathway and Workflow Diagrams
The following diagrams illustrate the role of sphingosine in cellular signaling and the

experimental workflow for stock solution preparation.
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Caption: D-erythro-Sphingosine's role in inhibiting PKC and its relationship with ceramide and

S1P.
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Caption: Workflow for preparing D-erythro-Sphingosine hydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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